![molecular formula C10H12ClN3O B1396959 3-Ethoxy-2,3-dihydroimidazo[1,2-a]pyridine-8-carbonitrile hydrochloride CAS No. 1332530-63-8](/img/structure/B1396959.png)
3-Ethoxy-2,3-dihydroimidazo[1,2-a]pyridine-8-carbonitrile hydrochloride
Overview
Description
3-Ethoxy-2,3-dihydroimidazo[1,2-a]pyridine-8-carbonitrile hydrochloride (EDHIP-HCl) is an organic compound that has been extensively studied for its various applications in scientific research. EDHIP-HCl has been used as a reagent in organic synthesis, as a biochemical probe, and as a therapeutic agent in the treatment of certain diseases. EDHIP-HCl is a versatile compound that has been explored for its potential medicinal and therapeutic benefits.
Scientific Research Applications
Chemical Properties and Complex Formation
The compound, being a derivative of imidazo[1,2-a]pyridine, shares characteristics with similar compounds known for their diverse chemical properties and complex formation capabilities. A study focusing on compounds like 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine, which are structurally related to 3-Ethoxy-2,3-dihydroimidazo[1,2-a]pyridine-8-carbonitrile hydrochloride, outlines the versatile chemistry these compounds possess. They demonstrate significant variability in their preparation procedures and properties, including the ability to form various protonated and/or deprotonated forms and complex compounds, showcasing a range of spectroscopic properties, structures, magnetic properties, and even biological and electrochemical activity (Boča, Jameson, & Linert, 2011).
Interaction with Biological Systems
Compounds similar to 3-Ethoxy-2,3-dihydroimidazo[1,2-a]pyridine-8-carbonitrile hydrochloride, such as various pyrimidine and imidazole derivatives, have been found to interact significantly with biological systems. These interactions include serving as recognition units for the synthesis of optical sensors due to their biological and medicinal applications. The review covering these aspects highlights that compounds containing heteroatoms and derivatives like imidazole and pyrimidine derivatives are crucial in the synthesis of optical sensors due to their sensing abilities and biological applications (Jindal & Kaur, 2021).
Catalysis and Drug Development
The heterocyclic N-oxide motif, related to the compound , has been utilized in several advanced chemistry and drug development investigations due to its versatility as synthetic intermediates and biological importance. These organic compounds have been involved in the formation of metal complexes, catalyst design, asymmetric catalysis and synthesis, and medicinal applications, showing anticancer, antibacterial, anti-inflammatory activity, and more. This underlines the potential of 3-Ethoxy-2,3-dihydroimidazo[1,2-a]pyridine-8-carbonitrile hydrochloride in similar applications, given its structural and chemical similarities (Li et al., 2019).
properties
IUPAC Name |
3-ethoxy-2,3-dihydroimidazo[1,2-a]pyridine-8-carbonitrile;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O.ClH/c1-2-14-9-7-12-10-8(6-11)4-3-5-13(9)10;/h3-5,9H,2,7H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBCHFKMFQXFKEV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1CN=C2N1C=CC=C2C#N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethoxy-2,3-dihydroimidazo[1,2-a]pyridine-8-carbonitrile hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Iodo-6-methoxybenzo[d]thiazole](/img/structure/B1396880.png)
![3-[4-(2,4-Bis-trifluoromethylphenyl)-pyridin-2-yl]-4-(2,2-dimethylbutyryl)-4H-[1,2,4]oxadiazol-5-one](/img/structure/B1396893.png)
![4-Chloro-1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine](/img/structure/B1396895.png)
